3-Amino-4-tert-butylbenzenesulfonamide

• IUPAC Name: 3-amino-4-tert-butylbenzenesulfonamide
• InChI: InChI=1S/C10H16N2O2S/c1-10(2,3)8-5-4-7(6-9(8)11)15(12,13)14/h4-6H,11H2,1-3H3,(H2,12,13,14)
• InChI Key: ZBGXMTVHDWFXKO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=C(C=C(C=C1)S(=O)(=O)N)N
• Molecular Formula: C10H16N2O2S
• Molecular Weight: 228.31 g/mol

Description

3-Amino-4-tert-butylbenzenesulfonamide (ABTS) is a sulfonamide derivative compound. It has a molecular formula of C10H16N2O2S and an average mass of 228.311 Da. This compound has shown significant potential in various fields of research and industry.

Molecular Structure Analysis

The molecular structure of 3-Amino-4-tert-butylbenzenesulfonamide consists of a benzene ring substituted with an amino group and a tert-butylbenzenesulfonamide group. The exact structure can be found in various chemical databases.

Physical And Chemical Properties Analysis

3-Amino-4-tert-butylbenzenesulfonamide is a powder at room temperature. More specific physical and chemical properties such as melting point, boiling point, and solubility were not found in the sources I retrieved.

Scientific Research Applications

Proteomics Research

. Proteomics is the large-scale study of proteins, particularly their structures and functions. This compound can be used in various experiments exploring biochemical effects.

Enzyme Inhibition Studies

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Cell Signaling Pathways

. These are key regulators of cell signaling pathways, which are critical for maintaining cellular functions.

Purine Metabolism

, an enzyme involved in purine metabolism. Purine metabolism is a crucial biological process related to the production and breakdown of purine nucleotides.

Enzyme Mechanism Studies

. .

Safety and Hazards

The safety data sheet for 3-Amino-4-tert-butylbenzenesulfonamide indicates that it is a hazardous substance. It has the GHS07 pictogram and the signal word “Warning”. Hazard statements include H302, H312, H315, H319, H332, and H335, indicating that it is harmful if swallowed or in contact with skin, causes skin and eye irritation, and may cause respiratory irritation.

Mechanism of Action

Target of Action

It’s worth noting that sulfonamide derivatives, to which this compound belongs, often target enzymes involved in the synthesis of folic acid, which is essential for dna production in bacteria .

Mode of Action

Sulfonamides are generally known to act as competitive antagonists and structural analogues of p-aminobenzoic acid (PABA) in the synthesis of folic acid . They inhibit the enzyme responsible for this synthesis, thereby obstructing the production of DNA in bacteria .

Biochemical Pathways

As a sulfonamide derivative, it is likely to affect the folic acid synthesis pathway in bacteria .

Result of Action

Based on the general action of sulfonamides, it can be inferred that the compound may inhibit bacterial growth by interfering with their dna synthesis .